Cas no 797800-84-1 (Benzeneacetonitrile,2-methyl-a-(1-oxopropoxy)-, (aS)-)

• Product Name: Benzeneacetonitrile,2-methyl-a-(1-oxopropoxy)-, (aS)-
• CAS No: 797800-84-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 556697
• PubChem ID: 76850680
• Update Time: 2025-04-19

Benzeneacetonitrile,2-methyl-a-(1-oxopropoxy)-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2-methyl-a-(1-oxopropoxy)-, (aS)-
• Benzeneacetonitrile, 2-methyl-alpha-(1-oxopropoxy)-, (alphaS)- (9CI)
• Benzeneacetonitrile, 2-methyl-α-(1-oxopropoxy)-, (alphaS)- (9CI)
• (S)-Cyano(2-methylphenyl)methyl propanoate
• Benzeneacetonitrile,2-methyl-alpha-(1-oxopropoxy)-,(alphas)-(9ci)
• 797800-84-1

• Inchi： 1S/C12H13NO2/c1-3-12(14)15-11(8-13)10-7-5-4-6-9(10)2/h4-7,11H,3H2,1-2H3/t11-/m1/s1
• InChI Key： LFKQNXTZVKNUIY-LLVKDONJSA-N
• SMILES： O(C(CC)=O)[C@H](C#N)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 50.09000
• LogP: 2.51288